Cas no 54758-94-0 (5-[(4-phenoxyphenoxy)methyl]-1,3-benzodioxole)

• Product Name: 5-[(4-phenoxyphenoxy)methyl]-1,3-benzodioxole
• CAS No: 54758-94-0
• MF: C₂₀H₁₆O₄
• MW: 320.338645935059
• CID: 1590595
• PubChem ID: 6453070
• Update Time: 2025-04-21

5-[(4-phenoxyphenoxy)methyl]-1,3-benzodioxole Chemical and Physical Properties

Names and Identifiers

• 5-[(4-phenoxyphenoxy)methyl]-1,3-benzodioxole
• 1,3-Benzodioxole, 5-((4-phenoxyphenoxy)methyl)-
• DTXSID70203223
• AI3-29519
• SCHEMBL11559934
• 54758-94-0

• Inchi： 1S/C20H16O4/c1-2-4-17(5-3-1)24-18-9-7-16(8-10-18)21-13-15-6-11-19-20(12-15)23-14-22-19/h1-12H,13-14H2
• InChI Key： ZLMUHNRYWYEFCW-UHFFFAOYSA-N
• SMILES： O1COC2C=CC(COC3C=CC(=CC=3)OC3C=CC=CC=3)=CC1=2

Computed Properties

• Exact Mass: 320.10488
• Monoisotopic Mass: 320.10485899g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 5
• Complexity: 374
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.9
• Topological Polar Surface Area: 36.9Ų

Experimental Properties

• PSA: 36.92